(prop-2-en-1-yl)[(pyridin-3-yl)methyl]amine dihydrochloride

Specification

• CAS No.: 1240572-00-2
• Molecular Formula: C9H14Cl2N2
• Molecular Weight: 221.12 g/mol
• IUPAC Name: N-(pyridin-3-ylmethyl)prop-2-en-1-amine;dihydrochloride
• Standard InChI: InChI=1S/C9H12N2.2ClH/c1-2-5-10-7-9-4-3-6-11-8-9;;/h2-4,6,8,10H,1,5,7H2;2*1H
• Standard InChI Key: WRYVBEHLYUVNGQ-UHFFFAOYSA-N
• SMILES: C=CCNCC1=CN=CC=C1.Cl.Cl
• Canonical SMILES: C=CCNCC1=CN=CC=C1.Cl.Cl

Introduction

[Introduction to (Prop-2-en-1-yl)(Pyridin-3-ylmethyl)amine Dihydrochloride

[(Prop-2-en-1-yl)(pyridin-3-ylmethyl)amine dihydrochloride is a chemical compound with the molecular formula C₉H₁₃Cl₂N₂ and a molecular weight of approximately 184.67 g/mol. This compound is of interest in various chemical and pharmaceutical studies due to its unique structural features, which include a prop-2-en-1-yl group attached to a pyridin-3-ylmethylamine moiety.

Synthesis and Preparation

The synthesis of (prop-2-en-1-yl)[(pyridin-3-ylmethyl)amine dihydrochloride typically involves several steps, including the formation of the pyridin-3-ylmethylamine intermediate followed by alkylation with a prop-2-en-1-yl halide or equivalent. The specific synthetic route may vary based on the desired yield and purity levels.

Comparison with Similar Compounds

Compound	Molecular Formula	Notable Features
(Prop-2-en-1-yl)[(pyridin-3-ylmethyl)amine dihydrochloride	C₉H₁₃Cl₂N₂	Allyl group attached to pyridin-3-ylmethylamine
(Prop-2-yn-1-yl)[(pyridin-3-ylmethyl)amine dihydrochloride	C₁₀H₁₃Cl₂N₂	Contains an alkyne group; different reactivity profile
(Butan-2-yl)[(pyridin-3-ylmethyl)amine dihydrochloride	C₁₀H₁₇Cl₂N₂	Butan-2-yl group; potential neuropharmacological applications